Cas no 1110-28-7 (Pregna-1,4-diene-3,20-dione,11b,17,21-trihydroxy-6a-methyl-, 21-(hydrogen2,3-diethylsuccinate) (7CI,8CI))

• Product Name: Pregna-1,4-diene-3,20-dione,11b,17,21-trihydroxy-6a-methyl-, 21-(hydrogen2,3-diethylsuccinate) (7CI,8CI)
• CAS No: 1110-28-7
• MF: C₃₀H₄₂O₈
• MW: 530.649690151215
• CID: 225405
• PubChem ID: 257628
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,11b,17,21-trihydroxy-6a-methyl-, 21-(hydrogen2,3-diethylsuccinate) (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11b,17,21-trihydroxy-6a-methyl-, 21-(hydrogen2,3-diethylsuccinate) (7CI,8CI)
• NSC85997
• NSC-85997
• 1110-28-7
• 3-{[(11,17-Dihydroxy-6-methyl-3,20-dioxopregna-1,4-dien-21-yl)oxy]carbonyl}-2-ethylpentanoic acid
• DTXSID10911936

• Inchi： 1S/C30H42O8/c1-6-18(26(34)35)19(7-2)27(36)38-15-24(33)30(37)11-9-21-20-12-16(3)22-13-17(31)8-10-28(22,4)25(20)23(32)14-29(21,30)5/h8,10,13,16,18-21,23,25,32,37H,6-7,9,11-12,14-15H2,1-5H3,(H,34,35)/t16-,18?,19?,20-,21-,23-,25+,28-,29-,30-/m0/s1
• InChI Key： PUDQFKIKBYEBIB-QQOHLXGCSA-N
• SMILES： O[C@]1(C(COC(C(CC)C(C(=O)O)CC)=O)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 530.28796829g/mol
• Monoisotopic Mass: 530.28796829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 138Ų